Cas no 433-52-3 (Acetic acid, chlorofluoro-, methyl ester)

Acetic acid, chlorofluoro-, methyl ester structure
433-52-3 structure
Product Name:Acetic acid, chlorofluoro-, methyl ester
CAS No:433-52-3
MF:C3H4ClFO2
MW:126.514063835144
CID:2827589
PubChem ID:12707600
Update Time:2025-04-21

Acetic acid, chlorofluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • chloro-fluoro-acetic acid methyl ester
    • 433-52-3
    • SCHEMBL11411272
    • DTXSID70507551
    • Methyl chloro(fluoro)acetate
    • Acetic acid, chlorofluoro-, methyl ester
    • Inchi: 1S/C3H4ClFO2/c1-7-3(6)2(4)5/h2H,1H3
    • InChI Key: BOAUPQGHNSRKQU-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OC)F

Computed Properties

  • Exact Mass: 125.9883852g/mol
  • Monoisotopic Mass: 125.9883852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 75.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3Ų
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